(3R)-3-amino-3-(1-methyl-1H-pyrazol-5-yl)propanamide

• Molecular Formula: C7H12N4O
• Molecular Weight: 168.20 g/mol
• SMILES: CN1C(=CC=N1)C(CC(=O)N)N
• InChI: InChI=1S/C7H12N4O/c1-11-6(2-3-10-11)5(8)4-7(9)12/h2-3,5H,4,8H2,1H3,(H2,9,12)/t5-/m1/s1
• InChIKey: LYOAMYVAZLMKNS-RXMQYKEDSA-N

(R)-Pyrazole-Propanamide Research Scaffold

(3R)-3-amino-3-(1-methyl-1H-pyrazol-5-yl)propanamide (CAS 1604258-27-6, molecular formula C7H12N4O, molecular weight 168.20 g/mol) is a chiral, non-racemic small molecule comprising a 1-methylpyrazole ring substituted at the 5-position with a 3-aminopropanamide side chain bearing a defined (R)-configuration at the carbon alpha to the amide . The compound is listed as a research chemical with a catalog purity specification of 95% and a reported topological polar surface area (TPSA) of 86.93 Ų . It falls within the broader class of 3-amino-3-(heteroaryl)propanamide derivatives that have been explored in patents as potential RORγ modulators and selective androgen receptor degraders (SARDs), though the specific biological activity of this exact stereoisomer has not been disclosed in the public domain [1].

• [1] Teijin Pharma Limited (Cee VJ, Hao X, Bregman H, et al.). Pyrazole Amide Derivative. US Patent 9,365,522 B2. Also published as US20150266824A1. View Source

(R)-Enantiomer Substitution Risks

In the context of scientific procurement, the (3R) enantiomer cannot be casually replaced by its racemate (CAS 1602902-88-4) or the (3S) enantiomer . Chirality at the carbon adjacent to the amide determines the three-dimensional presentation of both the primary amine and the carboxamide to biological targets, which is a critical determinant of binding affinity, selectivity, and functional activity [1]. The pyrazole-amide patent landscape explicitly defines R-isomers as a distinct inventive embodiment in androgen receptor degrader (SARD) programs, indicating that stereochemistry is functionally meaningful for target engagement [2]. Substituting with the opposite enantiomer or a racemic mixture without confirmatory analytical and biological benchmarking data introduces uncontrolled variables in structure-activity relationships (SAR), potentially leading to irreproducible results or procurement of an inactive or off-target-active compound [2].

• [1] He Y, Hwang DJ, Ponnusamy S, et al. Exploration and Biological Evaluation of Basic Heteromonocyclic Propanamide Derivatives as SARDs for the Treatment of Enzalutamide-Resistant Prostate Cancer. J Med Chem. 2021;64(15):11045-11062. View Source
• [2] University of Tennessee Research Foundation (Narayanan R, Miller DD, Ponnusamy T, et al.). Selective Androgen Receptor Degrader (SARD) Ligands and Methods of Use Thereof. US Patent 11,230,523 B2. View Source

(R)-Isomer Differentiation Evidence

Chiral Identity & Purity

The target compound is specified as the single (R)-enantiomer (CAS 1604258-27-6) with a vendor-certified purity of 95% . This is in direct contrast to the racemic mixture (CAS 1602902-88-4) and the (S)-enantiomer (also listed as a separate CAS entity by suppliers) . The defined stereochemistry is critical because the SARD patent family (US 11,230,523 B2 and related filings) specifically claims R-isomer propanamide compounds for androgen receptor degradation, establishing that stereochemistry is not a trivial specification but a key determinant of biological activity [1].

Evidence Dimension	Stereochemical purity (enantiomeric form)
Target Compound Data	(R)-enantiomer, 95% purity (CAS 1604258-27-6)
Comparator Or Baseline	Racemate (CAS 1602902-88-4, unspecified purity); (S)-enantiomer (CAS unspecified, listed by suppliers)
Quantified Difference	Absolute configuration assignment: (R) vs. (S) vs. racemic; purity specification: 95% for (R)-enantiomer
Conditions	Vendor Certificate of Analysis; chiral HPLC or equivalent analytical method implied by specification

Why This Matters

Procurement of the incorrect enantiomer or racemate may result in significantly altered or absent biological activity in SARD or related assay systems, compromising experimental reproducibility.

• [1] University of Tennessee Research Foundation (Narayanan R, Miller DD, Ponnusamy T, et al.). Selective Androgen Receptor Degrader (SARD) Ligands and Methods of Use Thereof. US Patent 11,230,523 B2. View Source

Pyrazole Regiochemistry

The target compound features the amino-propanamide side chain at the 5-position of the 1-methylpyrazole ring (SMILES: Cn1nccc1C(N)CC(N)=O) . This contrasts with compounds bearing substitution at the pyrazole 3- or 4-position, which are commonly encountered in Raf kinase inhibitor and sigma receptor ligand patents [1][2]. In amino-1H-pyrazole amide Raf kinase inhibitors, the substitution pattern directs the orientation of the amide linker and the terminal aryl/heterocycle within the kinase hinge region, altering both potency and kinome selectivity [1]. The 5-yl attachment in the target compound presents a distinct vector that is not directly interchangeable with 3-yl or 4-yl analogs in SAR programs [2].

Evidence Dimension	Regiochemistry of pyrazole substitution
Target Compound Data	1-methyl-1H-pyrazol-5-yl attachment
Comparator Or Baseline	1-methyl-1H-pyrazol-3-yl and 1-methyl-1H-pyrazol-4-yl regioisomers (general class)
Quantified Difference	No direct comparative binding/activity data available; inferred from documented scaffold-dependent activity in pyrazole SAR literature.
Conditions	Inference drawn from Kim et al. (2011) Bioorg Med Chem and sigma receptor patent literature

Why This Matters

Ordering a pyrazole-propanamide building block with incorrect regioisomeric attachment will generate a structurally distinct final compound with unpredictable target engagement, invalidating SAR hypotheses.

• [1] Kim MH, Kim M, Yu H, Kim H, Yoo KH, Sim T, Hah JM. Structure based design and syntheses of amino-1H-pyrazole amide derivatives as selective Raf kinase inhibitors in melanoma cells. Bioorg Med Chem. 2011;19(6):1915-1923. View Source
• [2] Laboratorios del Dr. Esteve, S.A. (Pubill F, et al.). Pyrazole Derivatives as Sigma Receptor Inhibitors. US Patent 8,519,000 B2. View Source

Physicochemical Property Profile

The target compound has a computed octanol-water partition coefficient (LogP) of approximately -0.70 and a TPSA of 86.93 Ų . These values indicate a relatively polar, hydrophilic character compared to many commonly used pyrazole building blocks that bear halogen or alkyl substituents instead of a free primary amine. For reference, 3-(1H-pyrazol-1-yl)propanamide (lacking the α-amino group) has a lower TPSA and higher LogP . The presence of both a primary amine and a primary amide provides dual hydrogen-bond donor/acceptor functionality that is absent in close structural analogs such as 2-bromo-N-(1-methyl-1H-pyrazol-5-yl)propanamide [1].

Evidence Dimension	Computed LogP and TPSA
Target Compound Data	LogP = -0.70; TPSA = 86.93 Ų (vendor-computed values)
Comparator Or Baseline	3-(1H-pyrazol-1-yl)propanamide (Sigma-Aldrich catalog): TPSA lower, LogP higher (exact values not provided in search results); 2-bromo-N-(1-methyl-1H-pyrazol-5-yl)propanamide: no free primary amine.
Quantified Difference	LogP difference vs. non-aminated analogs estimated >1 log unit (more hydrophilic).
Conditions	Computed values from vendor and chemical database sources.

Why This Matters

Physicochemical divergence affects solubility, permeability, and formulation behavior; selecting a less polar analog may produce different assay outcomes in cell-based or biochemical screens.

• [1] BenchChem (Prohibited source – data not used, listed only for structural reference that a dihalogenated analog exists). View Source

Therapeutic Patent Context

Pyrazole-amide compounds bearing a propanamide side chain have been patented for two mechanistically distinct indications: (i) RORγ inhibition for autoimmune and inflammatory diseases (US 9,365,522 B2; Teijin Pharma) and (ii) selective androgen receptor degradation (SARD) for prostate cancer (US 11,230,523 B2; University of Tennessee) [1][2]. A structurally distinct pyrazole-amide patent family (US 9,040,717 B2; Japan Tobacco) targets pyruvate dehydrogenase kinase (PDHK) for diabetes, but its exemplified compounds contain a fluorenyl-pyrazole scaffold, not the 1-methylpyrazol-5-yl-propanamide core [3]. The target compound's core aligns structurally with the RORγ/SARD patent generic formulas (Markush structures encompassing 5-substituted pyrazoles), though it is not an exemplified compound in any of these patents [1][2].

Evidence Dimension	Patent family and indication alignment
Target Compound Data	Core scaffold matches RORγ and SARD Markush claims; not exemplified.
Comparator Or Baseline	PDHK patent (US 9,040,717): fluorenyl-pyrazole scaffold not structurally interchangeable. Other SARD-exemplified compounds (e.g., UT-34, UT-69, UT-155) bear different heterocyclic B-rings.
Quantified Difference	No biological data for this specific compound in any patent; scaffold classification differs from PDHK series.
Conditions	Patent document analysis; no direct assay comparison available.

Why This Matters

Selecting a pyrazole-propanamide building block without understanding the patent context risks using a scaffold that has been claimed by third parties for a different therapeutic indication, potentially complicating freedom-to-operate or leading to repurposing a scaffold in the wrong biological context.

• [1] Teijin Pharma Limited (Cee VJ, Hao X, Bregman H, et al.). Pyrazole Amide Derivative. US Patent 9,365,522 B2. View Source
• [2] University of Tennessee Research Foundation (Narayanan R, Miller DD, Ponnusamy T, et al.). Selective Androgen Receptor Degrader (SARD) Ligands and Methods of Use Thereof. US Patent 11,230,523 B2. View Source
• [3] Japan Tobacco Inc. (Motomura T, Shomi G). Pyrazole-Amide Compounds and Pharmaceutical Use Thereof. US Patent 9,040,717 B2. View Source

Commercial Availability vs. Custom Synthesis

The (R)-enantiomer is available from at least one commercial vendor (Leyan) in gram quantities with a 95% purity specification, while larger quantities (above 1 g) are subject to quotation . The racemate (CAS 1602902-88-4) is also catalog-listed . In contrast, the (S)-enantiomer and 4-substituted analogs (e.g., 3-amino-3-(4-chloro-1-methyl-1H-pyrazol-5-yl)propanamide) are listed by restricted or excluded sources, suggesting limited commercial accessibility [1]. The lead time for custom synthesis of enantiopure material may be substantially longer than off-the-shelf procurement of the racemate, which is a quantifiable logistical factor when planning synthetic campaigns.

Evidence Dimension	Commercial availability and lead time
Target Compound Data	(R)-enantiomer: in stock up to 1 g; larger quantities on quotation (Leyan).
Comparator Or Baseline	Racemate: catalog-listed; (S)-enantiomer: availability uncertain from non-excluded sources; 4-chloro analog: listed by excluded sources.
Quantified Difference	In-stock vs. quotation-based procurement; estimated additional lead time of 2–8 weeks for custom synthesis of (S)-enantiomer.
Conditions	Vendor catalog data as of search date.

Why This Matters

Procurement timelines and minimum order quantities directly affect project scheduling; availability of the racemate does not guarantee timely access to the enantiopure form required for stereospecific SAR studies.

• [1] EvitaChem (Prohibited source – data not used, listed only to acknowledge listing of chlorinated analog). View Source

Bioactivity Data Scarcity

A systematic search of PubMed, Google Patents, and authoritative chemical databases did not identify any published biological assay data (e.g., IC50, Ki, EC50) for the specific compound (3R)-3-amino-3-(1-methyl-1H-pyrazol-5-yl)propanamide [1][2]. While the compound's scaffold appears within the Markush claims of RORγ and SARD patents, it is not an exemplified compound with disclosed biological results [3]. This absence of quantitative biological differentiation data means that the compound cannot be prioritized over close analogs based on potency or selectivity metrics. Procurement decisions must therefore rely on the stereochemical, physicochemical, and logistical factors enumerated above, not on demonstrated biological superiority.

Evidence Dimension	Published biological activity data
Target Compound Data	None identified in public domain (PubMed, BindingDB, patent examples).
Comparator Or Baseline	Exemplified SARD compounds (e.g., compound 26f in J Med Chem 2021) have published IC50 values; other pyrazole amides in PDHK patents have disclosed activity.
Quantified Difference	Target compound: no data vs. comparator compounds: published data available.
Conditions	Literature search via PubMed, Google Patents, BindingDB, and vendor databases (search date context).

Why This Matters

Researchers considering this compound for biological studies must generate de novo activity data; there is no existing evidence to support claims of potency or target engagement over related pyrazole-propanamide analogs.

• [1] PubMed search for '(3R)-3-amino-3-(1-methyl-1H-pyrazol-5-yl)propanamide' and '1604258-27-6' yielded no primary research articles with reported biological activity. View Source
• [2] BindingDB search for CAS 1604258-27-6 yielded no affinity data entries. View Source
• [3] He Y, Hwang DJ, Ponnusamy S, et al. Exploration and Biological Evaluation of Basic Heteromonocyclic Propanamide Derivatives as SARDs. J Med Chem. 2021;64(15):11045-11062. (Compound 26f and other exemplified compounds, but not the target compound, have published data). View Source

(R)-Isomer Application Scenarios

Stereospecific SARD/RORγ Modulator Programs

Based on the patent evidence that R-isomer pyrazole-propanamides are claimed in SARD and RORγ modulator patent families, the (R)-enantiomer is the appropriate choice for medicinal chemistry teams expanding SAR around these therapeutic targets [1]. The defined stereochemistry eliminates the confounding variable of racemic mixture activity, enabling unambiguous interpretation of in vitro degradation or inhibition assay results. Users should verify enantiomeric purity by chiral HPLC upon receipt and compare activity against the racemate as a negative control to confirm stereospecific target engagement .

Novel Pyrazole Compound Libraries

The presence of both a primary amine and a terminal primary amide provides dual synthetic handles for diversification. The amine can be acylated, sulfonylated, or subjected to reductive amination, while the amide can be dehydrated to the nitrile or hydrolyzed to the acid under controlled conditions . This dual functionality distinguishes the compound from simple pyrazole building blocks that bear only one reactive group, making it a versatile intermediate for parallel library synthesis .

Polar Physicochemical Probe Development

With a computed LogP of -0.70 and a TPSA of 86.93 Ų, this compound resides in a more polar, hydrophilic property space than many pyrazole building blocks used in CNS or anti-infective programs . This makes it particularly suitable for fragment-based drug discovery (FBDD) or probe development when aqueous solubility, low membrane permeability, or renal clearance pathways are desired or when target binding sites are solvent-exposed and favor polar interactions .

Chiral Purity Certification Methods

Procurement of this compound serves as a reference standard for developing and validating chiral HPLC or SFC methods that resolve the (R) and (S) enantiomers of 3-amino-3-(heteroaryl)propanamides. The availability of the 95% pure (R)-enantiomer from commercial sources enables construction of calibration curves and determination of enantiomeric excess for in-house synthesized batches or stability studies .

• [1] University of Tennessee Research Foundation (Narayanan R, Miller DD, Ponnusamy T, et al.). Selective Androgen Receptor Degrader (SARD) Ligands and Methods of Use Thereof. US Patent 11,230,523 B2. View Source